Cas no 69022-53-3 (2-Propenoic acid,3-(2,5-dimethyl-3-nitrophenyl)-, (E)- (9CI))

• Product name: 2-Propenoic acid,3-(2,5-dimethyl-3-nitrophenyl)-, (E)- (9CI)
• CAS No: 69022-53-3
• MF: C₁₁H₁₁NO₄
• MW: 221.20934
• CID: 502279
• PubChem ID: 53427413

2-Propenoic acid,3-(2,5-dimethyl-3-nitrophenyl)-, (E)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,3-(2,5-dimethyl-3-nitrophenyl)-, (E)- (9CI)
• 3-(2,5-dimethyl-3-nitrophenyl)prop-2-enoic acid
• DTXSID70699546
• 69022-53-3

• Inchi： InChI=1S/C11H11NO4/c1-7-5-9(3-4-11(13)14)8(2)10(6-7)12(15)16/h3-6H,1-2H3,(H,13,14)
• InChI Key： GTENNRWWXNGTOJ-UHFFFAOYSA-N
• SMILES： CC1=CC(=C(C(=C1)[N+](=O)[O-])C)C=CC(=O)O

Computed Properties

• Exact Mass: 221.06880783g/mol
• Monoisotopic Mass: 221.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 83.1Ų
• XLogP3: 2.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids